N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine

• Molecular Formula: C14H26N2
• Molecular Weight: 222.37 g/mol
• IUPAC Name: 1-N-(2-adamantyl)-2-methylpropane-1,2-diamine
• InChI: InChI=1S/C14H26N2/c1-14(2,15)8-16-13-11-4-9-3-10(6-11)7-12(13)5-9/h9-13,16H,3-8,15H2,1-2H3
• InChI Key: RLBLHMIZKKOWLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1C2CC3CC(C2)CC1C3)N

Description

N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine is a useful research compound. Its molecular formula is C14H26N2 and its molecular weight is 222.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In analogy to a procedure outlined in J. Med. Chem. 32, 1989, 179-182, 2-adamantanone (500 mg) and 1,2-diaminopropane (440 mg) were dissolved in dry ethanol (12 mL) and heated to reflux for 1.5 hours. The mixture was cooled to 0° C. and sodium borohydride (164 mg) was added in portions over 5 minutes). The mixture was allowed to stir at RT for 12 hours. The mixture was evaporated and the residue was dissolved in CHCl3, washed with saturated NaHCO3 solution and brine, dried over Na2SO4 and evaporated. The residue was dried in vacuo to give a slightly yellow liquid that was used without further purification. MS (ESI): 223.4 (MH+).